![molecular formula C22H25N3O2 B247804 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone](/img/structure/B247804.png)
1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone
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Overview
Description
1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone, also known as WAY-100635, is a potent and selective antagonist for the serotonin 5-HT1A receptor. It is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of research, including neuroscience, psychiatry, and pharmacology.
Mechanism of Action
1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone acts as a selective antagonist for the serotonin 5-HT1A receptor. It binds to the receptor and prevents the activation of downstream signaling pathways. This leads to a decrease in the release of serotonin and other neurotransmitters, which are involved in the regulation of mood, anxiety, and other physiological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific experimental conditions. In general, it has been shown to modulate the activity of the serotonin system and affect various physiological functions, including mood, anxiety, cognition, and sleep.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone in lab experiments is its high selectivity for the serotonin 5-HT1A receptor. This allows researchers to study the specific effects of this receptor on various physiological functions. However, one of the limitations of using this compound is its potential off-target effects, which can complicate the interpretation of the results.
Future Directions
There are several future directions for the study of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone. One direction is the development of new drugs based on the structure of this compound for the treatment of psychiatric disorders. Another direction is the use of this compound as a tool compound for the study of the serotonin system and its role in various physiological and pathological conditions. Additionally, the potential off-target effects of this compound need to be further explored to better understand its mechanisms of action.
Synthesis Methods
The synthesis of 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone involves a series of chemical reactions. The starting material for the synthesis is 4-methylphenol, which undergoes a series of reactions to form the final product. The detailed synthesis method is beyond the scope of this paper, but it can be found in various scientific publications.
Scientific Research Applications
1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone has been extensively studied for its potential therapeutic applications in various fields of research. It has been used as a tool compound for studying the serotonin 5-HT1A receptor and its role in various physiological and pathological conditions. It has also been used in preclinical studies for the development of new drugs for the treatment of anxiety, depression, and other psychiatric disorders.
properties
Molecular Formula |
C22H25N3O2 |
---|---|
Molecular Weight |
363.5 g/mol |
IUPAC Name |
1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone |
InChI |
InChI=1S/C22H25N3O2/c1-17-6-8-19(9-7-17)27-16-22(26)25-12-10-24(11-13-25)15-18-14-23-21-5-3-2-4-20(18)21/h2-9,14,23H,10-13,15-16H2,1H3 |
InChI Key |
XMUNPHVWCOFASK-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CNC4=CC=CC=C43 |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CNC4=CC=CC=C43 |
Origin of Product |
United States |
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